Cas no 651731-85-0 (1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate
• CAS No: 651731-85-0
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 403924
• PubChem ID: 71376647
• Update Time: 2025-04-19

1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-methyl-, monohydrate
• 1-methylimidazole-4-carbaldehyde,hydrate
• DTXSID00799321
• 1-Methylimidazole-4-carbaldehyde;hydrate
• 1-Methyl-1H-imidazole-4-carbaldehyde--water (1/1)
• 651731-85-0

• Inchi： 1S/C5H6N2O.H2O/c1-7-2-5(3-8)6-4-7;/h2-4H,1H3;1H2
• InChI Key： NEBNXAFUOOHDFE-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C=N1.O

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 66.39